Cas no 1248415-37-3 (4-Bromo-N-cyclobutyl-2-fluorobenzamide)

• Product Name: 4-Bromo-N-cyclobutyl-2-fluorobenzamide
• CAS No: 1248415-37-3
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• CID: 5057017
• Update Time: 2025-05-24

4-Bromo-N-cyclobutyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-cyclobutyl-2-fluorobenzamide
• 4-Bromo-N-cyclobutyl-2-fluorobenzamide

• Inchi： 1S/C11H11BrFNO/c12-7-4-5-9(10(13)6-7)11(15)14-8-2-1-3-8/h4-6,8H,1-3H2,(H,14,15)
• InChI Key： HUSHSFRKBVRCTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(NC1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-N-cyclobutyl-2-fluorobenzamide

Professional Introduction to 4-Bromo-N-cyclobutyl-2-fluorobenzamide (CAS No. 1248415-37-3)

4-Bromo-N-cyclobutyl-2-fluorobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1248415-37-3, this compound represents a unique molecular structure that combines a brominated benzamide core with a cyclobutyl substituent, making it a promising candidate for various biochemical applications. The presence of both bromine and fluorine atoms in its molecular framework suggests potential interactions with biological targets, which has sparked considerable interest among researchers exploring novel therapeutic agents.

The synthesis of 4-Bromo-N-cyclobutyl-2-fluorobenzamide involves intricate organic transformations that highlight the compound's structural complexity. The benzamide moiety is a well-known pharmacophore in drug design, often found in molecules with anti-inflammatory, analgesic, and neuroprotective properties. By incorporating a cyclobutyl group, the compound's steric and electronic properties are modulated, potentially enhancing its binding affinity to specific biological receptors. This modification opens up new avenues for developing drugs with improved efficacy and reduced side effects.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The fluorine atom in 4-Bromo-N-cyclobutyl-2-fluorobenzamide contributes to these desirable characteristics, making it an attractive scaffold for further derivatization. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological disorders and cancer. The bromine substituent further adds to its versatility, allowing for selective modifications through cross-coupling reactions and other synthetic methodologies.

One of the most compelling aspects of 4-Bromo-N-cyclobutyl-2-fluorobenzamide is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can precisely target pathological processes without affecting normal cellular functions. The unique structural features of 4-Bromo-N-cyclobutyl-2-fluorobenzamide, including its benzamide core and cyclobutyl substituent, make it an ideal candidate for such applications.

The bromine atom in the molecule provides a handle for further functionalization, enabling the attachment of additional pharmacophores that can enhance binding interactions with kinase active sites. This flexibility has allowed researchers to generate libraries of derivatives with varying biological activities. High-throughput screening techniques have been employed to identify compounds within this series that exhibit potent inhibitory effects against specific kinases. Preliminary results suggest that certain derivatives of 4-Bromo-N-cyclobutyl-2-fluorobenzamide show promising activity against tyrosine kinases, which are known drivers of cancer cell proliferation.

In addition to its potential as a kinase inhibitor, 4-Bromo-N-cyclobutyl-2-fluorobenzamide has also been investigated for its role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The benzamide moiety is known to interact with inflammatory mediators, potentially reducing pro-inflammatory cytokine production and alleviating symptoms associated with inflammation. The cyclobutyl group may further enhance these effects by improving the molecule's solubility and bioavailability.

The fluorine atom in the compound contributes to its metabolic stability, which is crucial for maintaining therapeutic efficacy over time. Fluorinated aromatic compounds often exhibit longer half-lives in vivo compared to their non-fluorinated counterparts, allowing for less frequent dosing and improved patient compliance. This characteristic makes 4-Bromo-N-cyclobutyl-2-fluorobenzamide an attractive candidate for oral formulations and long-term treatments.

The synthesis of this compound also highlights advancements in green chemistry principles. Researchers have developed methodologies that minimize waste and reduce hazardous byproducts, making the production process more sustainable and environmentally friendly. These innovations align with the broader goal of reducing the ecological footprint of pharmaceutical manufacturing while maintaining high standards of quality and purity.

The future prospects for 4-Bromo-N-cyclobutyl-2-fluorobenzamide are vast, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of biological mechanisms continues to evolve, new targets for intervention will emerge, providing additional opportunities for drug development. The combination of computational modeling, structural biology, and synthetic chemistry will be essential in unlocking the full potential of this compound and its derivatives.

In conclusion, 4-Bromo-N-cyclobutyl-2-fluorobenzamide (CAS No. 1248415-37-3) represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and versatile applications. Its potential as a kinase inhibitor, anti-inflammatory agent, and metabolic stabilizer positions it as a valuable tool for researchers developing novel therapeutics. As scientific understanding progresses and synthetic methodologies improve, we can expect to see even more innovative uses for this compound in addressing complex diseases.